Cas no 478080-65-8 ((E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide)

• Product Name: (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide
• CAS No: 478080-65-8
• CID: 4653701
• Update Time: 2025-05-24

(E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide

Research Brief on (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide (CAS: 478080-65-8)

The compound (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide (CAS: 478080-65-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacological properties. The presence of multiple methoxy groups and the sulfonamide moiety suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, achieving higher yields and purity compared to previous methods. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo. Additionally, computational modeling studies have predicted strong binding affinities for certain protein targets, including kinases and G-protein-coupled receptors (GPCRs), further underscoring its therapeutic potential.

In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. For instance, a recent investigation demonstrated that (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide exhibits potent anti-inflammatory effects in murine models of acute inflammation. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting a potential application in the treatment of inflammatory diseases. Another study explored its anticancer properties, revealing that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt and MAPK pathways.

Despite these promising findings, challenges remain in the development of (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide represents a promising candidate for drug development, with demonstrated biological activity in inflammation and cancer. Future studies should focus on addressing the current limitations and advancing the compound toward preclinical and clinical evaluation. The continued exploration of its mechanism of action and therapeutic potential will be critical in realizing its full value in the field of chemical biology and medicinal chemistry.